Cas no 18511-62-1 (2-(4-Fluorophenyl)oxirane)

• Product Name: 2-(4-Fluorophenyl)oxirane
• CAS No: 18511-62-1
• MF: C₈H₇FO
• MW: 138.138985872269
• MDL: MFCD00043994
• CID: 87960
• PubChem ID: 4065230
• Update Time: 2025-10-17

2-(4-Fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUOROPHENYL)OXIRANE
• 4-FLUOROSTYRENE OXIDE
• 2-(P-FLUOROPHENYL)OXIRANE
• (+/-)-2-(4-fluorophenyl)oxirane
• (rac)-2-(4-fluorophenyl)oxirane
• (rac)-4-fluorostyrene oxide
• (S)-(4-Fluorophenyl)oxirane
• 2-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-3-AMINE
• 4-F-styrene oxide
• 2-(4-Fluorophenyl)oxirane 95%
• Oxirane, (4-fluorophenyl)-
• (S)-2-(4-Fluorophenyl)oxirane
• 2-(4-fluorophenyl)-oxirane
• 2-(4-fluoro-phenyl)-oxirane
• Oxirane,2-(4-fluorophenyl)-
• (+/-)-4-Fluorostyrene oxide
• ICVNPQMUUHPPOK-UHFFFAOYSA-N
• BCP12175
• 134356-73-3
• 2-(4-Fluorophenyl)oxirane, 95%
• FT-0637707
• SCHEMBL937356
• AKOS016843674
• 18511-62-1
• MFCD00043994
• (R)-(4-Fluorophenyl)oxirane
• CS-0063809
• J-011864
• 134356-74-4
• D73296
• AKOS000200608
• FT-0643216
• (S)-4-Fluorostyreneoxide
• AS-75683
• 2,2,6,6-TETRAKIS(METHOXYCARBONYL)-4,4-BIPYRIDINE
• EN300-27297
• FT-0656567
• Z238878272
• DTXSID90398943
• DB-042232
• (2S)-2-(4-fluorophenyl)oxirane
• DB-044548
• DTXCID20349802
• (2R)-2-(4-fluorophenyl)oxirane
• 2-(4-Fluorophenyl)oxirane

• MDL： MFCD00043994
• Inchi： 1S/C8H7FO/c9-7-3-1-6(2-4-7)8-5-10-8/h1-4,8H,5H2
• InChI Key： ICVNPQMUUHPPOK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CO1

Computed Properties

• Exact Mass: 138.04800
• Monoisotopic Mass: 138.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.167 g/mL at 25 °C(lit.)
• Boiling Point: 92 °C/14 mmHg(lit.)
• Flash Point: Fahrenheit: 71.6 ° f
  Celsius: 22 ° c
  
• Refractive Index: n20/D 1.508(lit.)
• Solubility: Difficult to mix.
• PSA: 12.53000
• LogP: 1.89700
• Solubility: Uncertain

2-(4-Fluorophenyl)oxirane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16-S24/25
• Safety Term：S16-24/25
• Packing Group：II
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluorophenyl)oxirane

Introduction to 2-(4-Fluorophenyl)oxirane (CAS No. 18511-62-1)

2-(4-Fluorophenyl)oxirane, also known by its CAS number 18511-62-1, is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which consists of an epoxide ring attached to a fluorinated phenyl group. The presence of the fluorine atom imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical structure of 2-(4-Fluorophenyl)oxirane can be represented as follows: C₈H₇FNO. The epoxide functional group (C-O-C) is highly reactive and can undergo various nucleophilic ring-opening reactions, leading to the formation of diverse derivatives. The fluorine substituent on the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

In recent years, 2-(4-Fluorophenyl)oxirane has gained considerable attention due to its potential in the synthesis of bioactive molecules. One notable application is in the development of anticancer agents. Research has shown that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 2-(4-Fluorophenyl)oxirane effectively inhibited the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression.

Beyond oncology, 2-(4-Fluorophenyl)oxirane has also been explored for its potential in neurodegenerative diseases. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that a series of compounds derived from 2-(4-Fluorophenyl)oxirane showed promising neuroprotective effects in models of Parkinson's disease. These compounds were found to reduce oxidative stress and prevent neuronal cell death, suggesting their potential as therapeutic agents for neurodegenerative disorders.

The synthetic versatility of 2-(4-Fluorophenyl)oxirane has also been leveraged in the development of novel materials. In materials science, this compound serves as a building block for the synthesis of advanced polymers with tailored properties. For example, researchers at the University of California, Berkeley, have synthesized copolymers containing units derived from 2-(4-Fluorophenyl)oxirane. These copolymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

In addition to its applications in pharmaceuticals and materials science, 2-(4-Fluorophenyl)oxirane has been studied for its environmental impact. A study published in the Journal of Hazardous Materials investigated the biodegradability and ecotoxicity of this compound. The results indicated that while 2-(4-Fluorophenyl)oxirane is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations.

The safety profile of 2-(4-Fluorophenyl)oxirane is an important consideration for its industrial and laboratory use. According to safety data sheets (SDS), this compound should be handled with care due to its reactivity and potential for skin and eye irritation. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to minimize exposure risks.

In conclusion, 2-(4-Fluorophenyl)oxirane (CAS No. 18511-62-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.